Cas no 1337416-93-9 (3-amino-3-2-(dimethylamino)pyridin-3-ylpropan-1-ol)

• Product Name: 3-amino-3-2-(dimethylamino)pyridin-3-ylpropan-1-ol
• CAS No: 1337416-93-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6377997
• PubChem ID: 165678417
• Update Time: 2025-08-04

3-amino-3-2-(dimethylamino)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-2-(dimethylamino)pyridin-3-ylpropan-1-ol
• 3-amino-3-[2-(dimethylamino)pyridin-3-yl]propan-1-ol
• 1337416-93-9
• EN300-1743351

• Inchi： 1S/C10H17N3O/c1-13(2)10-8(4-3-6-12-10)9(11)5-7-14/h3-4,6,9,14H,5,7,11H2,1-2H3
• InChI Key： YQFZRAIPSJMTLA-UHFFFAOYSA-N
• SMILES： OCCC(C1=CC=CN=C1N(C)C)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.4Ų

Additional information on 3-amino-3-2-(dimethylamino)pyridin-3-ylpropan-1-ol

Comprehensive Analysis of 3-amino-3-(2-(dimethylamino)pyridin-3-yl)propan-1-ol (CAS No. 1337416-93-9): Properties, Applications, and Research Insights

The compound 3-amino-3-(2-(dimethylamino)pyridin-3-yl)propan-1-ol (CAS No. 1337416-93-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This amino alcohol derivative combines a pyridine ring with a dimethylamino group and a propanol side chain, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to participate in diverse chemical reactions.

One of the most searched questions about this compound relates to its synthetic pathways. The synthesis of 3-amino-3-(2-(dimethylamino)pyridin-3-yl)propan-1-ol typically involves multi-step organic reactions, including nucleophilic substitutions and reduction steps. Its molecular structure (C10H17N3O) features hydrogen bond donors and acceptors, which are critical for interactions in biological systems. This property aligns with current trends in computational chemistry and molecular docking studies, where researchers investigate how such compounds bind to target proteins.

In the context of drug development, this compound's pharmacophore characteristics are frequently discussed. The presence of both amino and hydroxyl groups allows for derivatization into potential bioactive molecules. Recent publications have explored its utility in creating kinase inhibitors and CNS-targeting compounds, addressing growing demands in oncology and neurological disorder research. These applications make CAS No. 1337416-93-9 a hotspot in medicinal chemistry forums.

From a material science perspective, the compound's solubility and stability under various pH conditions are often investigated. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm its structure. Such data is crucial for quality control in industrial-scale production, especially when the compound serves as a precursor for high-value fine chemicals.

Environmental and green chemistry considerations also play a role in discussions about this molecule. Researchers are exploring catalytic methods to synthesize it with reduced waste generation, responding to the pharmaceutical industry's push for sustainable processes. This aligns with broader searches about "eco-friendly synthesis" and "green catalysts" in chemical databases.

The structure-activity relationship (SAR) of derivatives based on this scaffold is another trending topic. Computational tools like QSAR modeling help predict how structural modifications might enhance desired biological activities. Such studies are particularly relevant given the rise of AI-driven drug design, where machine learning algorithms analyze vast datasets of similar compounds.

In conclusion, 3-amino-3-(2-(dimethylamino)pyridin-3-yl)propan-1-ol represents a compelling case study at the intersection of organic synthesis, drug discovery, and sustainable chemistry. Its CAS No. 1337416-93-9 serves as a key identifier for researchers navigating chemical databases or patent literature. As interdisciplinary approaches continue to evolve, this compound's versatility ensures its ongoing relevance in addressing contemporary scientific challenges.